N-(2,4-dimethylphenyl)-N'-(2-phenylethyl)thiourea

• IUPAC Name: 1-(2,4-dimethylphenyl)-3-(2-phenylethyl)thiourea
• InChI: InChI=1S/C17H20N2S/c1-13-8-9-16(14(2)12-13)19-17(20)18-11-10-15-6-4-3-5-7-15/h3-9,12H,10-11H2,1-2H3,(H2,18,19,20)
• InChI Key: CAMCCOHFUWSHGW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)NC(=S)NCCC2=CC=CC=C2)C
• Molecular Formula: C17H20N2S
• Molecular Weight: 284.4 g/mol

Description

N-(2,4-dimethylphenyl)-N'-(2-phenylethyl)thiourea, also known as DPTU, is a chemical compound that belongs to the class of thioureas. It is widely used in scientific research for its various applications in the fields of biochemistry, pharmacology, and toxicology.

Mechanism of Action

The mechanism of action of N-(2,4-dimethylphenyl)-N'-(2-phenylethyl)thiourea is not fully understood. However, it is believed to act as a thiourea-based inhibitor of enzymes such as carbonic anhydrase and xanthine oxidase. This compound has also been shown to inhibit the growth of cancer cells by inducing apoptosis.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been shown to decrease the level of uric acid in the blood, which is beneficial for the treatment of gout. This compound has also been shown to have antioxidant and anti-inflammatory properties, which may be beneficial for the treatment of various diseases.

Advantages and Limitations for Lab Experiments

One of the advantages of using N-(2,4-dimethylphenyl)-N'-(2-phenylethyl)thiourea in lab experiments is its high solubility in organic solvents, which makes it easy to handle. This compound is also relatively stable and can be stored for extended periods of time. However, one of the limitations of using this compound is its toxicity, which can be harmful to living organisms. Therefore, caution should be exercised when handling this compound.

Future Directions

There are several future directions for the use of N-(2,4-dimethylphenyl)-N'-(2-phenylethyl)thiourea in scientific research. One potential application is in the development of new anticancer drugs. This compound has been shown to inhibit the growth of cancer cells, and further research may lead to the development of more effective anticancer drugs. Another potential application is in the development of new corrosion inhibitors for steel in acidic media. This compound has been shown to be effective as a corrosion inhibitor, and further research may lead to the development of more efficient inhibitors.
Conclusion:
In conclusion, this compound is a chemical compound that has various applications in scientific research. Its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research on this compound may lead to the development of new drugs and corrosion inhibitors, which may have significant benefits for society.

Synthesis Methods

The synthesis of N-(2,4-dimethylphenyl)-N'-(2-phenylethyl)thiourea involves the reaction between 2,4-dimethylphenyl isothiocyanate and 2-phenylethylamine. The reaction is carried out in anhydrous ethanol under reflux conditions. The resulting this compound is then purified by recrystallization from ethanol.

Scientific Research Applications

N-(2,4-dimethylphenyl)-N'-(2-phenylethyl)thiourea has been extensively used in scientific research for its various applications. It has been used as a reagent for the determination of trace amounts of copper in biological samples. This compound has also been used as a corrosion inhibitor for steel in acidic media. In addition, this compound has been used as a ligand for the preparation of metal complexes.